2-benzamido-N-(4-sulfamoylphenethyl)oxazole-4-carboxamide

• IUPAC Name: 2-benzamido-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C19H18N4O5S/c20-29(26,27)15-8-6-13(7-9-15)10-11-21-18(25)16-12-28-19(22-16)23-17(24)14-4-2-1-3-5-14/h1-9,12H,10-11H2,(H,21,25)(H2,20,26,27)(H,22,23,24)
• InChI Key: KHXBDGRXFBIITJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=NC(=CO2)C(=O)NCCC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C19H18N4O5S
• Molecular Weight: 414.4 g/mol

Description

2-benzamido-N-(4-sulfamoylphenethyl)oxazole-4-carboxamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a sulfonamide derivative that has been synthesized using various methods. It has been found to exhibit biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

• Oxazole Synthesis and Gold Catalysis : A study by Luo et al. (2012) focuses on the synthesis of 2,4-oxazole, a structure related to the compound , through a gold-catalyzed oxidation strategy. This process involves a modular synthesis via a [3 + 2] annulation between a terminal alkyne and a carboxamide. This research demonstrates the potential utility of oxazole structures in organic synthesis and catalysis (Luo, Ji, Li, & Zhang, 2012).

• Antiviral Activity of Thiazole C-nucleosides : Research on thiazole nucleosides, which share a structural resemblance to the queried compound, shows their potential in antiviral applications. Srivastava et al. (1977) described the synthesis of such compounds and their in vitro activity against various viruses (Srivastava, Pickering, Allen, Streeter, Campbell, Witkowski, Sidwell, & Robins, 1977).

• Photooxygenation of Oxazoles : Wasserman et al. (1981) explored the use of oxazoles as masked forms of activated carboxylic acids, which upon photooxygenation, can be utilized in the synthesis of macrolides including compounds like recifeiolide and curvularin (Wasserman, Gambale, & Pulwer, 1981).

• Synthesis of Benzoxazole Derivatives : A study by Boeini and Najafabadi (2009) on the synthesis of benzoxazoles, which are structurally related to the compound of interest, shows their potential applications in various chemical processes (Boeini & Najafabadi, 2009).

• Carbonic Anhydrase Inhibition by Isoxazole Compounds : Research by Altug et al. (2017) on isoxazole compounds, which are structurally related, showed their potential as inhibitors of human carbonic anhydrase, indicating possible applications in medical research (Altug, Güneş, Nocentini, Monti, Buonanno, & Supuran, 2017).

• Synthesis and Antimicrobial Activity of Sulfonamide Derivatives : A study on the synthesis and evaluation of sulfonamide derivatives having benzothiazole nucleus, like the compound , shows their potential as antibacterial agents. These compounds were synthesized and assayed for their antibacterial activity (Bhusari, Amnerkar, Khedekar, Kale, & Bhole, 2008).